Cas no 614-32-4 (Benzoic acid,3-methylphenyl ester)

• Product Name: Benzoic acid,3-methylphenyl ester
• CAS No: 614-32-4
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 506566
• PubChem ID: 69193
• Update Time: 2025-04-19

Benzoic acid,3-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methylphenyl ester
• (3-methylphenyl) benzoate
• m-tolyl benzoate
• 3-methylphenyl benzoate
• 3-tolyl benzoate
• Benzoesaeure-m-tolylester
• benzoic acid m-tolyl ester
• Cresentyl
• m-Cresol,benzoate
• m-Cresyl benzoate
• m-methylphenyl benzoate

• Inchi： 1S/C14H12O2/c1-11-6-5-9-13(10-11)16-14(15)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： XYKFCIJKMCQULO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.122
• Boiling Point: 314.6°C at 760 mmHg
• Flash Point: 129.1°C
• Refractive Index: 1.577
• PSA: 26.30000
• LogP: 3.21420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones